Cas no 84632-23-5 (4-(2-amino-1,3-thiazol-4-yl)-4-oxobutanenitrile)

4-(2-amino-1,3-thiazol-4-yl)-4-oxobutanenitrile structure
84632-23-5 structure
Product Name:4-(2-amino-1,3-thiazol-4-yl)-4-oxobutanenitrile
CAS No:84632-23-5
MF:C7H7N3OS
MW:181.214979410172
CID:1825270
PubChem ID:150086
Update Time:2025-04-21

4-(2-amino-1,3-thiazol-4-yl)-4-oxobutanenitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(2-amino-1,3-thiazol-4-yl)-4-oxobutanenitrile
    • 4-Thiazolebutanenitrile, 2-amino-gamma-oxo-
    • EU06350000
    • 1-(4-(2-Aminothiazolyl))-3-cyano-1-propanone
    • NIOSH/EU0635000
    • DTXSID80233632
    • Butyronitrile, 4-oxo-4-(2-amino-4-thiazolyl)-
    • 1-Propanone, 1-(4-(2-aminothiazolyl))-3-cyano-
    • 84632-23-5
    • Inchi: 1S/C7H7N3OS/c8-3-1-2-6(11)5-4-12-7(9)10-5/h4H,1-2H2,(H2,9,10)
    • InChI Key: DURRODQNMZVBSG-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(=C1)C(CCC#N)=O

Computed Properties

  • Exact Mass: 181.03098303g/mol
  • Monoisotopic Mass: 181.03098303g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 108Ų
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